Cas no 1188263-89-9 (Ethyl 2,5-dichlorooxazole-4-carboxylate)

Ethyl 2,5-dichlorooxazole-4-carboxylate structure
1188263-89-9 structure
Product Name:Ethyl 2,5-dichlorooxazole-4-carboxylate
CAS No:1188263-89-9
MF:C6H5Cl2NO3
MW:210.014799833298
CID:2361614
Update Time:2023-08-06

Ethyl 2,5-dichlorooxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,5-dichlorooxazole-4-carboxylate
    • ethyl 2,5-dichloro-1,3-oxazole-4-carboxylate
    • Inchi: 1S/C6H5Cl2NO3/c1-2-11-5(10)3-4(7)12-6(8)9-3/h2H2,1H3
    • InChI Key: YFGXKABIQXYUOB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)N=C(O1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Topological Polar Surface Area: 52.3
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